Cas no 2229021-98-9 (3-(heptafluoropropyl)azetidine)

• Product Name: 3-(heptafluoropropyl)azetidine
• CAS No: 2229021-98-9
• MF: C₆H₆F₇N
• MW: 225.107366085052
• CID: 6401147
• PubChem ID: 165868267
• Update Time: 2025-06-09

3-(heptafluoropropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(heptafluoropropyl)azetidine
• 2229021-98-9
• EN300-1970548

• Inchi： 1S/C6H6F7N/c7-4(8,3-1-14-2-3)5(9,10)6(11,12)13/h3,14H,1-2H2
• InChI Key： XVCAEJBGTILUQG-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1CNC1)F

Computed Properties

• Exact Mass: 225.03884633g/mol
• Monoisotopic Mass: 225.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(heptafluoropropyl)azetidine

Introduction to 3-(heptafluoropropyl)azetidine (CAS No. 2229021-98-9)

3-(heptafluoropropyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229021-98-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the azetidine class, characterized by a five-membered saturated ring containing two nitrogen atoms. The introduction of a heptafluoropropyl side chain into the azetidine core imparts unique physicochemical properties, making it a promising candidate for various applications in drug discovery and material science.

The heptafluoropropyl group, with its extended fluorine atoms, contributes to enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. These attributes have positioned 3-(heptafluoropropyl)azetidine as a valuable building block for synthesizing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its potential in developing small-molecule inhibitors targeting specific biological pathways.

In the realm of drug development, 3-(heptafluoropropyl)azetidine has been explored for its utility in creating compounds with improved pharmacokinetic profiles. The fluorine atoms in the side chain not only enhance binding affinity but also modulate pharmacological activity. Studies have demonstrated that fluorinated azetidines exhibit superior solubility and bioavailability compared to their non-fluorinated counterparts, making them attractive for oral and injectable formulations.

One of the most compelling aspects of 3-(heptafluoropropyl)azetidine is its versatility in chemical modification. Researchers have leveraged this compound to synthesize derivatives with tailored biological activities. For instance, modifications at the nitrogen atoms or the heptafluoropropyl side chain have led to compounds with potent effects on enzyme inhibition and receptor binding. These findings underscore the compound's significance as a scaffold for medicinal chemistry innovation.

Recent research has also highlighted the role of 3-(heptafluoropropyl)azetidine in addressing emerging therapeutic challenges. The growing resistance to conventional drugs has spurred interest in developing novel antibiotics and antivirals. The unique structural features of this compound make it a candidate for designing molecules that can overcome resistance mechanisms by targeting conserved bacterial or viral pathways.

The synthesis of 3-(heptafluoropropyl)azetidine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the fluorinated side chain efficiently. These synthetic strategies ensure that pharmaceutical-grade material can be produced reliably for preclinical and clinical studies.

The pharmacological profile of 3-(heptafluoropropyl)azetidine derivatives has been extensively evaluated through in vitro and in vivo assays. Preliminary data suggest that these compounds exhibit promising activity against various disease targets, including inflammatory disorders, cancer, and infectious diseases. The ability to fine-tune biological activity through structural modifications offers a strategic advantage in optimizing drug candidates for therapeutic use.

As the field of fluorinated heterocycles continues to evolve, 3-(heptafluoropropyl)azetidine remains at the forefront of research due to its unique combination of structural features and functional properties. Its role as a key intermediate in drug discovery underscores its importance in modern pharmaceutical development. Future studies are expected to further elucidate its potential applications and expand its utility across diverse therapeutic areas.

The growing body of literature on 3-(heptafluoropropyl)azetidine highlights its significance as a versatile tool in medicinal chemistry. By leveraging its structural advantages, researchers can develop innovative solutions to address unmet medical needs. The continued exploration of this compound promises to yield new insights into drug design principles and advance the development of next-generation therapeutics.